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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1313717

An In-depth Guide to Two Structurally Similar Yet Functionally Divergent Disaccharide Esters

Lactose octaacetate and sucrose octaacetate are fully acetylated derivatives of their
respective disaccharides, lactose and sucrose. While they share the same molecular formula
and weight, their distinct underlying structures—stemming from different monosaccharide units
and glycosidic linkages—agive rise to significant differences in their physicochemical properties,
biological activities, and applications. This guide provides a comprehensive comparison,
supported by experimental data, to inform researchers, scientists, and drug development
professionals in their selection and application of these compounds.

Physicochemical Properties: A Tale of Two Isomers

The primary structural difference lies in their core disaccharide unit: lactose is composed of
galactose and glucose linked by a [3-1,4 glycosidic bond, whereas sucrose is composed of
glucose and fructose joined by an a-1,2 glycosidic bond. This seemingly subtle variation has a
profound impact on their physical properties, as detailed below.
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Lactose
Sucrose .
Property Octaacetate (f3- Key Differences
Octaacetate
anomer)
Molecular Formula C2sH38019[1] C2sH38019 Identical
Molecular Weight 678.59 g/mol [1] 678.59 g/mol Identical
) ) ] White, colorless o
Appearance White crystalline solid Similar

crystalline powder

Melting Point (°C)

139 - 144 °C (pure -
form)[1]; significant
variation reported
(e.g., 89-92°C) often
due to anomeric

mixtures[2].

82 - 89 °C; variation
attributed to

polymorphism.

Lactose octaacetate
(pure B-form) has a
significantly higher

melting point.

Specific Optical
Rotation ([a]D)

~ -4.1° to negative
values (in CHCIs or
MeOH)[2]

~ +59¢ (in ethanol or

chloroform)

Opposite signs of
optical rotation, a key

identifying feature.

Soluble in methanol,

Slightly soluble in

water; soluble in

Both are soluble in

common organic

Solubility DMSO, DCM, ethyl solvents, but sucrose
ethanol, acetone, ]
acetate[1]. octaacetate has slight
chloroform, toluene. -
water solubility.
Sucrose octaacetate
Intensely bitter is a potent bitterant,
Taste Slightly bitter[2] (detection threshold while lactose

~1-2 ppm)

octaacetate is only

slightly bitter.

Note: The properties of lactose octaacetate can vary depending on the anomeric (a or )

configuration. The data presented here primarily refers to the -anomer, which is more

commonly studied. It has been noted that melting point and specific rotation are not always

reliable criteria for the purity of B-lactose octaacetate without confirmation by methods like *H

NMR spectroscopy.
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Structural and Synthetic Overview

The core difference between the two molecules is the glycosidic linkage connecting their
monosaccharide units. This dictates the overall three-dimensional shape of the molecules,
influencing their physical properties and biological interactions.
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Lactose Structure Sucrose Structure
3(1 - 4) linkage N(1 - 2) linkage
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Acetylation Reaction
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Quench
(Pour into ice water)

Purification

Recrystallization
(e.g., from Ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octaacetate-and-sucrose-octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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